Cas no 2580189-23-5 (3-{(benzyloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid
• CAS No: 2580189-23-5
• MF: C₁₂H₁₀N₂O₅
• MW: 262.21820306778
• CID: 5658583
• PubChem ID: 165890206
• Update Time: 2025-10-21

3-{(benzyloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-1,2-oxazole-5-carboxylic acid
• 2580189-23-5
• EN300-27728687
• 3-{(benzyloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C12H10N2O5/c15-11(16)9-6-10(14-19-9)13-12(17)18-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,15,16)(H,13,14,17)
• InChI Key： PMVFXUABJLKESL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)O)ON=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.05897142g/mol
• Monoisotopic Mass: 262.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 102Ų

Additional information on 3-{(benzyloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid

3-{(Benzyloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid: A Comprehensive Overview

3-{(Benzyloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid is a compound with the CAS registry number 2580189-23-5. This molecule belongs to the class of heterocyclic compounds, specifically oxazoles, which are five-membered rings containing one oxygen and one nitrogen atom. The compound's structure is characterized by a 1,2-oxazole ring system substituted with a benzyloxycarbonylamino group at position 3 and a carboxylic acid group at position 5. These substituents confer unique chemical and biological properties to the molecule, making it a subject of interest in various research fields.

The benzyloxycarbonylamino group attached to the oxazole ring introduces steric and electronic effects that influence the compound's reactivity and solubility. This group is commonly used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic or enzymatic cleavage. The carboxylic acid group at position 5 adds acidity to the molecule, which can be exploited in various chemical reactions, such as esterification or amidation, to modify the compound's functional properties.

Recent studies have highlighted the potential of 3-{(benzyloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid in drug discovery and development. Researchers have explored its role as a building block in medicinal chemistry, particularly in the design of bioactive molecules targeting specific therapeutic areas such as cancer, inflammation, and infectious diseases. The oxazole ring system is known for its ability to act as a scaffold for diverse pharmacophores, enabling the creation of molecules with high binding affinity to biological targets.

In addition to its applications in drug design, this compound has also been investigated for its potential in materials science. The combination of the oxazole ring and the benzyloxycarbonylamino group provides opportunities for creating functional materials with tailored properties. For instance, derivatives of this compound have been studied for their use in organic electronics, where their electronic properties can be tuned to suit specific applications such as light-emitting diodes (LEDs) or photovoltaic devices.

The synthesis of 3-{(benzyloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid typically involves multi-step organic reactions. One common approach involves the formation of the oxazole ring through cyclization reactions followed by substitution or coupling reactions to introduce the benzyloxycarbonylamino and carboxylic acid groups. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for large-scale applications.

From an analytical standpoint, this compound has been used as a reference standard in chromatographic methods for identifying similar structures in complex mixtures. Its distinct UV absorption properties make it suitable for use in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. Furthermore, its stability under various analytical conditions ensures reliable results across different experimental setups.

Looking ahead, ongoing research is focused on expanding the functionalization of 3-{(benzyloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid to unlock new applications. Scientists are exploring its potential as a precursor for advanced materials with enhanced mechanical or thermal properties. Additionally, efforts are being made to investigate its biodegradability and environmental impact, ensuring that its use aligns with sustainable chemistry practices.

In conclusion, 3-{(benzyloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid is a versatile compound with promising applications across multiple disciplines. Its unique structure provides a platform for innovation in drug discovery, materials science, and analytical chemistry. As research continues to uncover new possibilities for this molecule, it is poised to play an increasingly important role in advancing scientific and technological frontiers.